Cas no 37673-87-3 (Pyrimidine, 2-chloro-5-nitro-4,6-diphenyl-)

• Product Name: Pyrimidine, 2-chloro-5-nitro-4,6-diphenyl-
• CAS No: 37673-87-3
• MF: C₁₆H₁₀ClN₃O₂
• MW: 311.722502231598
• CID: 1485616
• PubChem ID: 12025856
• Update Time: 2025-04-21

Pyrimidine, 2-chloro-5-nitro-4,6-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-chloro-5-nitro-4,6-diphenyl-
• 2-chloro-5-nitro-4,6-diphenylpyrimidine
• DTXSID20476026
• 37673-87-3

• Inchi： 1S/C16H10ClN3O2/c17-16-18-13(11-7-3-1-4-8-11)15(20(21)22)14(19-16)12-9-5-2-6-10-12/h1-10H
• InChI Key： MGYLCZUFMMDOSC-UHFFFAOYSA-N
• SMILES： ClC1=NC(C2C=CC=CC=2)=C(C(C2C=CC=CC=2)=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 311.0463
• Monoisotopic Mass: 311.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• PSA: 68.92